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Compound Name: 1,1,1,2,2-Pentafluoropropane

Cat. No.: B162932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydrofluorocarbon (HFC) 245cb (1,1,1,2,2-pentafluoropropane) is a chemical compound that

has been considered for various industrial applications, including as a refrigerant and a foam

blowing agent. It is an isomer of HFC-245ca and HFC-245fa.[1] Notably, HFC-245cb has a high

Global Warming Potential (GWP) of 4510.[1] This application note provides detailed

experimental protocols for evaluating the performance of HFC-245cb in its potential

applications, with a focus on its thermophysical properties and performance as a refrigerant

and a blowing agent.

Disclaimer: The protocols described herein are intended for use by qualified researchers and

scientists in a controlled laboratory setting. All experiments involving pressurized systems and

chemical handling must be conducted with appropriate safety measures in place.

Safety Precautions
Before conducting any experiments, a thorough review of the Material Safety Data Sheet

(MSDS) for HFC-245cb is mandatory.

Inhalation: Vapors are heavier than air and can cause suffocation by displacing oxygen.[2]

High concentrations may cause cardiac arrhythmia and central nervous system effects.[2]

Work should be performed in a well-ventilated area or under a fume hood.
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Skin and Eye Contact: Direct contact with liquid HFC-245cb can cause frostbite.[2]

Appropriate personal protective equipment (PPE), including safety goggles, cryogenic

gloves, and a lab coat, must be worn.

Flammability: While many HFCs are non-flammable, the flammability of HFC-245cb should

be confirmed from its specific MSDS.

High Pressure: Experiments involving refrigeration cycles will operate under pressure. All

equipment must be pressure-rated for the expected operating conditions.

Experimental Design: Performance Evaluation
The performance of HFC-245cb can be evaluated in two primary applications: as a refrigerant

and as a foam blowing agent.

Evaluation as a Refrigerant
The objective of these experiments is to determine the thermodynamic performance of HFC-

245cb in a vapor-compression refrigeration cycle. Key performance indicators include the

coefficient of performance (COP), refrigerating capacity, and compressor discharge

temperature.

3.1.1 Experimental Workflow
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Preparation

Performance Testing

Data Acquisition and Analysis

System Evacuation and Leak Check

Refrigerant Charging

Vary Evaporator Temperature

Lubricant Miscibility Test

Vary Condenser Temperature

Vary Compressor Speed

Measure T, P, Flow Rate, Power

Calculate COP, Capacity, Efficiency

Compare with Baseline Refrigerants
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Formulation and Mixing

Foam Production

Foam Characterization

Prepare Polyol Blend

Add HFC-245cb

Mix with Isocyanate

Pour into Mold

Curing

Density Measurement

Thermal Conductivity (k-value)

Compressive Strength

Dimensional Stability
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Sample Preparation

Exposure

Post-Exposure Analysis

Select Elastomers, Plastics, Metals

Measure Initial Properties

Immerse in HFC-245cb

Expose at Elevated Temperature

Measure Changes in Mass, Volume, Hardness

Visual Inspection for Degradation

Determine Compatibility Rating
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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